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Abiesadine N Abiesadine N
Brand Name: Vulcanchem
CAS No.: 1159913-80-0
VCID: VC0030148
InChI: InChI=1S/C21H30O3/c1-19(2,24-5)15-8-9-16-14(13-15)7-10-17-20(16,3)11-6-12-21(17,4)18(22)23/h8-9,13,17H,6-7,10-12H2,1-5H3,(H,22,23)/t17-,20-,21-/m1/s1
SMILES: CC12CCCC(C1CCC3=C2C=CC(=C3)C(C)(C)OC)(C)C(=O)O
Molecular Formula: C21H30O3
Molecular Weight: 330.468

Abiesadine N

CAS No.: 1159913-80-0

Reference Standards

VCID: VC0030148

Molecular Formula: C21H30O3

Molecular Weight: 330.468

Abiesadine N - 1159913-80-0

CAS No. 1159913-80-0
Product Name Abiesadine N
Molecular Formula C21H30O3
Molecular Weight 330.468
IUPAC Name (1R,4aS,10aR)-7-(2-methoxypropan-2-yl)-1,4a-dimethyl-2,3,4,9,10,10a-hexahydrophenanthrene-1-carboxylic acid
Standard InChI InChI=1S/C21H30O3/c1-19(2,24-5)15-8-9-16-14(13-15)7-10-17-20(16,3)11-6-12-21(17,4)18(22)23/h8-9,13,17H,6-7,10-12H2,1-5H3,(H,22,23)/t17-,20-,21-/m1/s1
Standard InChIKey QBAITYMIZWFOLG-DUXKGJEZSA-N
SMILES CC12CCCC(C1CCC3=C2C=CC(=C3)C(C)(C)OC)(C)C(=O)O
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Last Modified Aug 20 2021
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